8-Bromo-7H-purine

• Molecular Formula: C5H3BrN4
• Molecular Weight: 199.01 g/mol
• IUPAC Name: 8-bromo-7H-purine
• InChI: InChI=1S/C5H3BrN4/c6-5-9-3-1-7-2-8-4(3)10-5/h1-2H,(H,7,8,9,10)
• InChI Key: CVSGHIRICCUQKF-UHFFFAOYSA-N
• SMILES: C1=C2C(=NC=N1)N=C(N2)Br
• CAS No.: 27610-62-4

Description

8-Bromo-7H-purine is a chemical compound that belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic heterocyclic compounds containing a purine moiety, which is formed by a pyrimidine-ring fused to an imidazole ring.

Synthesis Analysis

The synthesis of this compound involves a reaction system heated to 40 °C, with the addition of 8-bromo-3-methyl-3,7-dihydro-1H-purine-2,6-dione, 1-bromo-2-butyne, Sodium carbonate, and acetone. The reaction is stirred for 4 hours, and after cooling to room temperature, suction filtration is performed.

Molecular Structure Analysis

The molecular formula of this compound is C10H9BrN4O2. It has an average mass of 297.108 Da and a monoisotopic mass of 295.990875 Da.

Mechanism of Action

While the specific mechanism of action for 8-Bromo-7H-purine is not available, it’s worth noting that purine derivatives often enter into competitive relationships with structurally similar metabolites of the living, which leads to a lack of the corresponding metabolite and a decrease in the activity of vital biochemical processes in the cell.

Safety and Hazards

Users are advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use. Appropriate exhaust ventilation should be provided at places where dust is formed.

Synthesis routes and methods

Procedure details

A solution of purine in MeOH/THF/acetate buffer (1N in each AcOH and AcONa) was treated with Br2 (1.3-equiv. 1M in CHCl3) at room temperature (r.t.) for 16 h. Evaporation, work-up (EtOAc), drying (MgSO4) and flash chromatography afforded the desired 8-bromopurine.